Cas no 1311647-41-2 (N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 1311647-41-2
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 6575699
• PubChem ID: 53578185
• Update Time: 2025-07-23

N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1024081186
• EN300-26688092
• AKOS032989345
• 1311647-41-2
• N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1H-quinazoline-7-carboxamide
• N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• Inchi： 1S/C17H20N4O3/c1-4-21-16(23)13-6-5-11(8-14(13)20-17(21)24)15(22)19-12(9-18)7-10(2)3/h5-6,8,10,12H,4,7H2,1-3H3,(H,19,22)(H,20,24)
• InChI Key： WJSRDAHHYITNJF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C(N(C(NC=2C=1)=O)CC)=O)NC(C#N)CC(C)C

Computed Properties

• Exact Mass: 328.15354051g/mol
• Monoisotopic Mass: 328.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Comprehensive Overview of N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS 1311647-41-2)

N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS 1311647-41-2) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the tetrahydroquinazoline family, known for its potential applications in drug discovery and development. The presence of a cyano group and a carboxamide moiety in its structure makes it a versatile candidate for studying enzyme inhibition and receptor modulation.

Recent studies have highlighted the potential of N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide in targeting specific biological pathways. Researchers are particularly interested in its role as a small molecule inhibitor, which could pave the way for novel therapeutic agents. The compound's CAS 1311647-41-2 identifier ensures precise tracking in scientific literature and regulatory documentation, making it a reliable reference for further exploration.

One of the key features of this compound is its tetrahydroquinazoline core, which is often associated with bioactive properties. The ethyl and cyano substituents further enhance its reactivity and binding affinity, making it a promising candidate for medicinal chemistry applications. As the demand for targeted therapies grows, compounds like N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide are gaining traction in the scientific community.

In the context of drug discovery, this compound's carboxamide group plays a critical role in forming hydrogen bonds with biological targets, such as enzymes or receptors. This interaction is essential for achieving high specificity and efficacy in potential therapeutic applications. Additionally, the dioxo functionality within the tetrahydroquinazoline scaffold contributes to its stability and bioavailability, which are crucial factors in pharmaceutical development.

The synthesis and characterization of N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS 1311647-41-2) have been documented in several peer-reviewed journals, underscoring its relevance in modern research. Scientists are also exploring its potential in cancer therapy, given its ability to interfere with cellular signaling pathways. This aligns with the growing interest in precision medicine, where compounds with well-defined mechanisms of action are highly sought after.

From a structural-activity relationship (SAR) perspective, the compound's cyano and ethyl groups offer opportunities for structural optimization. Such modifications could lead to derivatives with enhanced potency or reduced side effects, addressing current challenges in drug design. The CAS 1311647-41-2 identifier ensures that researchers can easily access and share data on this compound, fostering collaboration across disciplines.

As the scientific community continues to explore the potential of N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide, its applications may extend beyond pharmaceuticals. For instance, its unique chemical properties could be leveraged in material science or agricultural chemistry, where small molecule interactions are equally important. The compound's versatility underscores its value as a research tool and a potential candidate for commercialization.

In summary, N-(1-cyano-3-methylbutyl)-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS 1311647-41-2) represents a fascinating area of study in organic chemistry and drug development. Its well-defined structure, combined with its potential biological activities, makes it a compound of interest for researchers aiming to address unmet medical needs. As advancements in computational chemistry and high-throughput screening accelerate, the role of such compounds in shaping the future of therapeutics cannot be overstated.